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Compound of Interest

Compound Name: Phenol Blue

Cat. No.: B1194403 Get Quote

An In-depth Technical Guide to Phenol Blue

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenol Blue, also known by its IUPAC name 4-[[4-(dimethylamino)phenyl]imino]-2,5-

cyclohexadien-1-one and as N,N-dimethylindoaniline, is a synthetic quinone imine compound.

[1] It is a versatile molecule utilized across various scientific disciplines, primarily recognized for

its function as a pH indicator and a solvatochromic dye.[1] This guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and known

applications.

Chemical Structure and Identification
The chemical identity of Phenol Blue is well-established, with a molecular formula of

C₁₄H₁₄N₂O.[1][2][3][4] Its structure features a quinone imine core with a dimethylamino-

substituted phenyl group attached to the imine nitrogen.
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Identifier Value

IUPAC Name
4-[[4-(dimethylamino)phenyl]imino]-2,5-

cyclohexadien-1-one[1]

Synonyms Phenol Blue, N,N-dimethylindoaniline[1][3]

CAS Number 2150-58-5[1][2][5]

Molecular Formula C₁₄H₁₄N₂O[1][2][3][4]

Canonical SMILES
CN(C)C1=CC=C(C=C1)N=C2C=CC(=O)C=C2[

1][4]

InChI
InChI=1S/C14H14N2O/c1-16(2)13-7-3-11(4-8-

13)15-12-5-9-14(17)10-6-12/h3-10H,1-2H3[1]

InChI Key LHGMHYDJNXEEFG-UHFFFAOYSA-N[1]

Physicochemical Properties
Phenol Blue is a dark brown powder under standard conditions.[3] Its properties are

summarized in the table below.

Property Value

Molecular Weight 226.27 g/mol [1][3]

Appearance Dark brown powder[3]

Melting Point 133-134 °C[1][2]

Boiling Point 361.7 °C[1]

Density 1.06 g/cm³[1]

Solvatochromism
A noteworthy property of Phenol Blue is its pronounced solvatochromism, where the color of a

solution depends on the polarity of the solvent.[1] The electronic absorption maximum (λmax)

can shift by more than 100 nm between non-polar and hydrogen-bonding solvents.[1] This
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phenomenon is attributed to the difference in stabilization of the ground and excited states by

the solvent. The excited state, being more polar, is more stabilized by polar solvents, leading to

a bathochromic (red) shift in absorption.[6]

Chemical Properties and Reactivity
As a quinone imine, Phenol Blue's reactivity is characterized by several key features:

pH Indicator: It exhibits a distinct color change with pH, transitioning from yellow in acidic

media to blue in alkaline conditions.[1] This is due to the protonation and deprotonation of

the molecule, which alters its electronic structure and, consequently, its light absorption

properties.[1]

Electrophilic Aromatic Substitution: The aromatic rings in Phenol Blue are susceptible to

electrophilic substitution reactions.[1]

Redox Behavior: While not extensively detailed in the provided search results, as a quinone-

type compound, Phenol Blue is expected to have redox properties, though specific

electrochemical data was not found.

Applications
Phenol Blue's unique properties lend it to several applications in research and laboratory

settings.

pH Indicator in Cell Culture
One of the primary uses of Phenol Blue is as a pH indicator in cell culture media.[1]

Maintaining a stable pH is critical for optimal cell growth and viability. As cells metabolize and

produce acidic byproducts, the pH of the medium decreases. The corresponding color change

of Phenol Blue from blue to yellow provides a visual cue that the medium needs to be replaced

or buffered.[1]
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Caption: Workflow of Phenol Blue as a pH indicator in cell culture.

Tracking Dye in Gel Electrophoresis
Phenol Blue is also utilized as a tracking dye in gel electrophoresis for the separation of

proteins and nucleic acids.[1] Its visibility allows for the monitoring of the migration front of the

molecules through the gel.

Experimental Protocols
Detailed experimental protocols for the synthesis of Phenol Blue are based on established

organic chemistry methodologies, such as the oxidative coupling of substituted phenols.[1]

However, specific, step-by-step synthesis and purification protocols were not available in the

initial search results. For its application as a pH indicator, it is typically incorporated into media

formulations at a concentration that provides a clear color change without affecting the cultured

cells.

Safety and Handling
Phenol Blue is classified as an irritant. It is known to cause skin and eye irritation.[1][3]

Inhalation of the powder may lead to respiratory tract irritation.[1] Standard laboratory safety

precautions, including the use of personal protective equipment such as gloves and safety

glasses, should be followed when handling this compound. The LD50 for intraperitoneal

injection in mice is reported as 80 mg/kg.[7]

Signaling Pathways and Biological Interactions
The current body of literature does not point to a direct, well-characterized role of Phenol Blue
in specific cellular signaling pathways. Its primary biological application is as a relatively inert

pH indicator in ex vivo systems like cell culture. It has been noted as a potential skin sensitizer,

indicating it can elicit an allergic response upon skin contact.[1] Further research is required to

elucidate any potential interactions with biological signaling cascades.
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Established Roles Potential Biological Interaction Areas for Further Research
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Caption: Logical relationships of Phenol Blue's roles and research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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